Cas no 2229370-60-7 (4-(3-fluoro-4-methylphenyl)butanal)

• Product Name: 4-(3-fluoro-4-methylphenyl)butanal
• CAS No: 2229370-60-7
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 5810895
• PubChem ID: 165646946
• Update Time: 2025-05-25

4-(3-fluoro-4-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-methylphenyl)butanal
• 2229370-60-7
• EN300-1797754

• Inchi： 1S/C11H13FO/c1-9-5-6-10(8-11(9)12)4-2-3-7-13/h5-8H,2-4H2,1H3
• InChI Key： IHIXBIBGZJOVPO-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCCC=O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-fluoro-4-methylphenyl)butanal

4-(3-Fluoro-4-Methylphenyl)Butanal: A Comprehensive Overview

4-(3-Fluoro-4-Methylphenyl)Butanal, also known by its CAS number 2229370-60-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aldehydes, specifically aromatic aldehydes, and is characterized by its structure containing a butanal chain attached to a fluorinated methyl-substituted phenyl group. The combination of these structural elements imparts distinctive chemical and physical properties, making it a subject of interest in various fields, including organic synthesis, material science, and pharmacology.

The synthesis of 4-(3-Fluoro-4-Methylphenyl)Butanal typically involves multi-step organic reactions, often leveraging Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to oxidation and thermal degradation, which are critical factors for its industrial applications.

In terms of applications, 4-(3-Fluoro-4-Methylphenyl)Butanal has found utility in the fragrance industry as a component in perfumes and personal care products. Its pleasant odor profile makes it suitable for use in cosmetics and household items. Additionally, this compound has shown promise in the development of pharmaceuticals, particularly as an intermediate in the synthesis of bioactive molecules. Recent research highlights its role in the creation of potential anti-inflammatory agents and neuroprotective drugs.

The environmental impact of 4-(3-Fluoro-4-Methylphenyl)Butanal has also been a topic of interest. Studies indicate that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This attribute aligns with the growing demand for sustainable chemical solutions across industries.

In conclusion, 4-(3-Fluoro-4-Methylphenyl)Butanal stands out as a versatile compound with diverse applications and promising future prospects. Ongoing research continues to uncover new avenues for its use, solidifying its position as an important player in modern chemistry.